Cas no 2172507-51-4 (3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172507-51-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6395148
• PubChem ID: 165806167
• Update Time: 2025-05-21

3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• 2172507-51-4
• 3-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid
• EN300-1495729

• Inchi： 1S/C27H32N2O5/c1-3-18(15-24(30)29-14-13-27(4-2,17-29)25(31)32)28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,3-4,13-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： HGNUOJKIWFCSAR-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(CC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid

3-Ethyl-1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

3-Ethyl-1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2172507-51-4) is a complex organic compound with significant potential in the fields of medicinal chemistry and biotechnology. This compound, often referred to as Fmoc-Pentanoyl-Pyrrolidine-Carboxylic Acid, is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used as a protecting group in peptide synthesis.

The Fmoc group plays a crucial role in the synthesis of peptides by protecting the amino terminus during the stepwise assembly of amino acids. This compound's structure includes a pyrrolidine ring substituted with an ethyl group and a pentanoyl chain, which further bears the Fmoc group. The combination of these structural elements makes it a versatile building block for constructing more complex molecules, particularly in the development of bioactive compounds and therapeutic agents.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in drug discovery. For instance, studies have shown that derivatives of pyrrolidine with specific substituents can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the Fmoc group in this compound not only facilitates its use in peptide synthesis but also opens avenues for exploring its role in targeted drug delivery systems.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and stability, which are critical factors in determining its suitability for various applications. Moreover, computational chemistry approaches have been employed to predict its interaction with biological targets, further underscoring its potential in therapeutic research.

In terms of synthesis, this compound is typically prepared via multi-step reactions involving the coupling of amino acids with appropriate protecting groups. The use of Fmoc as a protecting group ensures high efficiency and specificity during the synthesis process. Recent innovations in catalytic methods have also enabled the scalable production of this compound, making it more accessible for large-scale research and development.

Looking ahead, the integration of this compound into advanced drug delivery systems holds promising potential. Its unique structure allows for functionalization with targeting ligands or stimuli-responsive moieties, enabling precise delivery to specific tissues or cells. Additionally, ongoing research into its pharmacokinetic properties is expected to provide valuable insights into its suitability for clinical applications.

In conclusion, 3-Ethyl-1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid (CAS No. 2172507-51-4) represents a valuable asset in contemporary chemical research. Its structural features and functional versatility make it an ideal candidate for exploring novel therapeutic strategies and advancing drug discovery technologies.